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Compound of Interest

Compound Name: 4-Hydroxy-7-Methoxycoumarin

CAS No.: 17275-15-4

Cat. No.: B1173585

Get Quote

Executive Summary
4-Hydroxy-7-methoxycoumarin (CAS 1798-49-8), also known as 7-methoxy-4-

hydroxycoumarin, is a critical benzopyrone scaffold in medicinal chemistry and organic

synthesis. Distinct from its 4-methylated analogs (e.g., 4-MU), this compound features a highly

acidic enolic hydroxyl group at the C4 position and an electron-donating methoxy group at C7.

This unique electronic architecture confers dual utility: it serves as a potent pharmacophore

with anti-inflammatory activity (via NF-κB suppression) and as a versatile nucleophilic platform

for synthesizing anticoagulant drugs (warfarin-like derivatives) and fluorescent sensors.[1] This

guide details its physicochemical properties, validated synthesis protocols, reactivity profiles,

and biological mechanisms.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The compound exists in a tautomeric equilibrium, predominantly favoring the 4-

hydroxycoumarin (enol) form over the 2,4-chromandione (keto) form in solid state and polar

solvents.
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Table 1: Technical Datasheet
Property Specification

CAS Number 1798-49-8

IUPAC Name 4-hydroxy-7-methoxy-2H-chromen-2-one

Synonyms
7-Methoxy-4-hydroxycoumarin; 4-Hydroxy-7-

methoxy-2H-1-benzopyran-2-one

Molecular Formula C₁₀H₈O₄

Molecular Weight 192.17 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 256–260 °C (decomposes)

Solubility

Soluble in DMSO, DMF, dilute alkali (forming

salts); Slightly soluble in Ethanol, Methanol;

Insoluble in Water

pKa (Acidic) ~4.1 – 4.3 (4-OH group)

UV Absorption 308 nm (Ethanol)

Fluorescence
Weak blue emission (enhanced upon 3-

substitution or rigidification)

Synthetic Architecture
The most robust synthesis of 4-hydroxycoumarins utilizes the Pechmann Condensation

involving a phenol and a dicarboxylic acid equivalent. For CAS 1798-49-8, the reaction

between 3-methoxyphenol and malonic acid is preferred over ethyl acetoacetate (which yields

4-methyl derivatives).

Mechanism of Action
The reaction proceeds via electrophilic aromatic substitution followed by intramolecular

transesterification.[1] The presence of condensing agents like phosphorus oxychloride (POCl₃)

and zinc chloride (ZnCl₂) is critical to drive the dehydration.
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Figure 1: Pechmann condensation pathway using POCl₃/ZnCl₂ as condensing agents.

Experimental Protocol: Validated Synthesis
Reagents: 3-Methoxyphenol (1.0 eq), Malonic acid (1.0 eq), Phosphorus oxychloride (POCl₃,

2.0 eq), Zinc chloride (ZnCl₂, 3.0 eq).[1]

Setup: In a dry round-bottom flask equipped with a calcium chloride drying tube, mix 3-

methoxyphenol and malonic acid.

Activation: Add fused ZnCl₂ and POCl₃ carefully. The reaction is exothermic.[1]

Reaction: Heat the mixture to 60–70°C for 12–15 hours. The mixture will turn into a viscous

red-orange syrup.[1]

Quenching: Cool to room temperature and pour the reaction mass into crushed ice/water

with vigorous stirring.

Isolation: The solid product precipitates.[1] Filter and wash extensively with cold water to

remove residual acid and zinc salts.[1]

Purification: Recrystallize from ethanol or acetic acid to yield needle-like crystals.

Yield: Typical isolated yield is 60–75%.[1]

Reactivity & Functionalization[1][5]
The chemical behavior of 4-hydroxy-7-methoxycoumarin is defined by its ambident

nucleophilicity.[1]
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Tautomerism & Acidity
The 4-hydroxyl group is vinylogous to a carboxylic acid, making it significantly more acidic (pKa

~4) than a standard phenol (pKa ~10).[1]

Enol Form (Major): Stable in solid state; responsible for acidity.[1]

Keto Form (Minor): 2,4-chromandione; responsible for C3-nucleophilic reactivity.[1]

C3-Selective Functionalization
The C3 carbon is highly electron-rich (enamine-like), serving as the primary site for electrophilic

attack. This is the gateway to "Warfarin-type" anticoagulants and heterocyclic fusions.[1]

Mannich Reaction: Reaction with formaldehyde and secondary amines yields 3-aminomethyl

derivatives (antibacterial agents).[1]

Knoevenagel Condensation: Reaction with aromatic aldehydes yields 3-benzylidene-2,4-

chromandiones (antioxidants).[1]

Azo Coupling: Reaction with diazonium salts yields 3-azo dyes (colored probes).[1]
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Figure 2: Divergent reactivity profile.[1] C3 functionalization is preferred under neutral/acidic

conditions, while O-acylation dominates under basic conditions.

Biological Applications: Anti-Inflammatory
Mechanism[1][10]
Recent studies identify 4-hydroxy-7-methoxycoumarin as a potent inhibitor of the NF-κB

signaling pathway, distinct from the anticoagulant activity of its bis-coumarin analogs.

Mechanism of Action
The compound inhibits the phosphorylation and degradation of IκBα (Inhibitor of kappa B). By

stabilizing IκBα, the NF-κB dimer (p65/p50) remains sequestered in the cytoplasm, preventing

its nuclear translocation and the subsequent transcription of pro-inflammatory cytokines (TNF-

α, IL-6, iNOS).
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Figure 3: Pharmacological intervention point.[1] The compound prevents IκBα degradation,

silencing the inflammatory response.

Analytical Characterization
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For researchers verifying the identity of synthesized or purchased material (CAS 1798-49-8):

UV-Vis Spectroscopy:

Dissolve in Ethanol (10 µM).

Expect

at 308 nm.[1]

Note: In alkaline solution (pH > 10), the spectrum shifts bathochromically due to phenolate

formation.[1]

1H NMR (DMSO-d6, 400 MHz):

3.85 (s, 3H, -OCH₃).[1]

5.45 (s, 1H, H-3 vinyl proton).[1]

6.8–7.8 (m, 3H, Aromatic protons H-5, H-6, H-8).[1]

12.5 (br s, 1H, 4-OH, exchangeable with D₂O).[1]

HPLC Method:

Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).[1]

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) gradient (10% to 90% ACN).[1]

Detection: 308 nm.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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